2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-ol

• IUPAC Name: 2-methyl-4,5,6,7-tetrahydro-3H-benzimidazol-5-ol
• InChI: InChI=1S/C8H12N2O/c1-5-9-7-3-2-6(11)4-8(7)10-5/h6,11H,2-4H2,1H3,(H,9,10)
• InChI Key: XTTARHVPODFWRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)CC(CC2)O
• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• CAS No.: 1494867-89-8

Description

2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-ol, also known as THIP, is a synthetic compound that belongs to the class of benzodiazepines. THIP has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Polar Pollutants in Wastewater

• Benzotriazoles, including 1H-benzo-1,2,3-triazole (BTri) and its methylated analogues, are highlighted for their use as corrosion inhibitors and their presence as polar pollutants in wastewater. Studies show varying degrees of removal efficiency in wastewater treatment plants, indicating the persistence of these compounds in aquatic environments Reemtsma et al., 2010.

Molecular Aggregation

• Spectroscopic studies of certain compounds related to the queried chemical have revealed insights into molecular aggregation processes, influenced by the structure of substituent groups. This research suggests the significance of these compounds in understanding molecular interactions in various solvents Matwijczuk et al., 2016.

Antitumor Properties

• Fluorinated 2-(4-aminophenyl)benzothiazoles have been synthesized and shown to possess potent cytotoxic properties in vitro against certain human breast cancer cell lines, while being inactive against other cell types. This highlights the potential therapeutic applications of benzothiazole derivatives in cancer treatment Hutchinson et al., 2001.

Anticancer and Antifungal Analyses

• Tetrazolylmethyl quinolines, another class of compounds, have been synthesized and analyzed for their anticancer and antifungal properties, demonstrating the diverse bioactivity potential of these chemical structures Shaikh et al., 2017.

Synthesis of Novel Tetrazole Liquid Crystals

• New tetrazole liquid crystals have been synthesized, displaying nematic and smectic mesophases, which could have implications for the development of novel materials with specific liquid crystalline properties Tariq et al., 2013.